(R)-2-(1-Aminopropyl)benzoicacidhcl

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-[(1R)-1-aminopropyl]benzoic acid
• InChI: InChI=1S/C10H13NO2/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h3-6,9H,2,11H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key: RYWMDKBZWWSZPI-SECBINFHSA-N
• Isomeric SMILES: CC[C@H](C1=CC=CC=C1C(=O)O)N
• Canonical SMILES: CCC(C1=CC=CC=C1C(=O)O)N

Description

(R)-2-(1-Aminopropyl)benzoic acid HCl is a chiral benzoic acid derivative characterized by an (R)-configured aminopropyl substituent at the 2-position of the aromatic ring and a hydrochloride salt. This compound’s stereochemistry and functional groups influence its physicochemical properties, such as solubility, crystallinity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-2-(1-Aminopropyl)benzoic acid hydrochloride typically involves the reaction of benzoic acid derivatives with aminopropyl groups under controlled conditions. One common method includes the use of chiral catalysts to ensure the production of the desired enantiomer. The reaction conditions often involve specific temperatures, solvents, and pH levels to optimize the yield and purity of the compound.

Industrial Production Methods

In industrial settings, the production of ®-2-(1-Aminopropyl)benzoic acid hydrochloride is scaled up using continuous flow reactors and automated systems to ensure consistency and efficiency. The use of high-throughput screening and optimization techniques allows for the identification of the best conditions for large-scale production. Additionally, purification methods such as crystallization and chromatography are employed to achieve high purity levels required for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

®-2-(1-Aminopropyl)benzoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The aminopropyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides. The reaction conditions vary depending on the desired product, but typically involve controlled temperatures, solvents, and catalysts to ensure high selectivity and yield.

Major Products Formed

The major products formed from these reactions include ketones, alcohols, amines, and various substituted derivatives. These products have diverse applications in pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

®-2-(1-Aminopropyl)benzoic acid hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a chiral building block in the synthesis of complex molecules.

Biology: Studied for its potential role in enzyme inhibition and receptor binding.

Medicine: Investigated for its therapeutic potential in treating various diseases, including neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of ®-2-(1-Aminopropyl)benzoic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s chiral nature allows it to bind selectively to these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action include signal transduction, enzyme inhibition, and receptor activation.

Comparison with Similar Compounds

Functional Group Analysis

The table below compares key functional groups and properties of (R)-2-(1-Aminopropyl)benzoic acid HCl with analogous compounds:

Compound Name	Functional Groups	Molecular Weight (g/mol)	Solubility (Water)	Key Interactions
(R)-2-(1-Aminopropyl)benzoic acid HCl	Benzoic acid, aminopropyl, HCl	~229.7 (estimated)	Moderate (HCl salt)	H-bonding (COOH, NH), ionic
Benzoic acid	Carboxylic acid	122.12	Low (2.9 g/L)	H-bonding (COOH)
Acetic acid	Carboxylic acid	60.05	High (miscible)	H-bonding (COOH)
4-((2-Mercaptomethyl-1-oxo-3-phenylpropyl)amino)benzoic acid (from EP00361365)	Benzoic acid, thioether, amide	~327.4 (estimated)	Low	H-bonding, hydrophobic
N-(3-Carboxy-1-oxopropyl)-(4S)-p-phenylphenylmethyl)-4-amino-2R-methylbutanoic acid ethyl ester (from GB02218983)	Ester, amide, carboxylic acid	~450.5 (estimated)	Very low	H-bonding, van der Waals

Key Observations :

• The HCl salt in (R)-2-(1-Aminopropyl)benzoic acid HCl enhances water solubility compared to neutral benzoic acid derivatives, similar to how acetic acid’s small size improves miscibility .
• Bulky substituents (e.g., esters, phenyl groups) in compounds from reduce solubility, whereas the aminopropyl group in the target compound balances hydrophilicity and steric effects.

Hydrogen-Bonding and Crystallinity

Hydrogen-bonding patterns significantly influence crystallization and stability. Benzoic acid forms dimers via COOH···O hydrogen bonds, while (R)-2-(1-Aminopropyl)benzoic acid HCl likely exhibits extended networks due to additional NH···Cl and NH···O interactions. highlights that directional H-bonding governs molecular aggregation; the aminopropyl group’s NH2 can act as both donor and acceptor, creating complex graph sets (e.g., R₂²(8) motifs) compared to simpler carboxylic acid dimers .

Extraction and Diffusivity

demonstrates that benzoic acid is extracted rapidly (>98% in 5 minutes) via emulsion liquid membranes due to high distribution coefficients (logP ~1.9). However, the HCl salt could enhance ion-pair extraction mechanisms. Diffusivity in membrane phases is also influenced by molecular size; the aminopropyl side chain may reduce mobility relative to benzoic acid but increase it compared to bulkier derivatives like those in .